1-(2,4-Difluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,4-Difluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid, or DFMPP, is a synthetic compound with potential applications in a variety of scientific research fields. It is a derivative of pyrazole, an organic compound with a five-membered ring structure. DFMPP has been studied for its ability to act as an inhibitor of enzymes, with potential applications in drug development and other fields.
Scientific Research Applications
DFMPP has been studied for its ability to act as an inhibitor of enzymes, with potential applications in drug development and other fields. It has been used in studies of the enzyme known as cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. It has also been studied for its ability to inhibit the enzyme known as histone deacetylase (HDAC), which is involved in epigenetic regulation.
Mechanism of Action
DFMPP has been studied for its ability to inhibit enzymes. It binds to the active site of the enzyme, preventing the substrate from binding and thus inhibiting the enzyme's activity. This mechanism of action has been studied in detail for its potential applications in drug development.
Biochemical and Physiological Effects
Studies have shown that DFMPP has the potential to inhibit the activity of enzymes, such as cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC). Inhibition of these enzymes can have a variety of effects on biochemical and physiological processes. Inhibition of COX-2 can lead to decreased inflammation and pain, while inhibition of HDAC can lead to altered gene expression and epigenetic regulation.
Advantages and Limitations for Lab Experiments
DFMPP has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize and is relatively stable, making it suitable for use in a variety of experiments. Additionally, its ability to inhibit enzymes makes it useful for studying the effects of enzyme inhibition. However, it has some limitations. It is not as potent as other compounds, making it less suitable for some applications. Additionally, it is not as well-studied as other compounds, making it less suitable for some experiments.
Future Directions
DFMPP has potential applications in a variety of scientific research fields. It could be used to study the effects of enzyme inhibition in different contexts, such as drug development. Additionally, it could be used to study the effects of epigenetic regulation in different contexts. Furthermore, it could be used to study the effects of inflammation and pain in different contexts. Additionally, it could be used to study the effects of altered gene expression in different contexts. Finally, it could be used to study the effects of other biochemical and physiological processes in different contexts.
Synthesis Methods
DFMPP can be synthesized through a variety of methods, including the reaction of 4-methoxybenzaldehyde with 2,4-difluorophenylhydrazine. This reaction yields a hydrazone intermediate, which is then reacted with ethyl chloroformate and triethylamine to form the desired product. It can also be synthesized through the reaction of 4-methoxybenzaldehyde and 2,4-difluorophenylhydrazine hydrochloride.
properties
IUPAC Name |
2-(2,4-difluorophenyl)-5-(4-methoxyphenyl)pyrazole-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F2N2O3/c1-24-12-5-2-10(3-6-12)14-9-16(17(22)23)21(20-14)15-7-4-11(18)8-13(15)19/h2-9H,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDDFGSWPNRENMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(=C2)C(=O)O)C3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,4-Difluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.